Cas no 89123-59-1 (4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one)

• Product Name: 4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one
• CAS No: 89123-59-1
• MF: C₄H₅BrN₄O
• MW: 205.012698888779
• MDL: MFCD04064829
• CID: 1939759
• PubChem ID: 250004
• Update Time: 2025-09-27

4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-hydrazinylpyridazin-3(2H)-one
• 5-bromo-4-hydrazinyl-1H-pyridazin-6-one
• 4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one
• NSC 68991
• F3098-5061
• DTXSID00290489
• G40846
• EN300-272642
• NSC-68991
• AKOS002350843
• 89123-59-1
• NSC68991

• MDL： MFCD04064829
• Inchi： 1S/C4H5BrN4O/c5-3-2(8-6)1-7-9-4(3)10/h1H,6H2,(H2,8,9,10)
• InChI Key： DQJNAVVIEULTAS-UHFFFAOYSA-N
• SMILES： BrC1C(NN=CC=1NN)=O

Computed Properties

• Exact Mass: 203.965
• Monoisotopic Mass: 203.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 2.3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.795

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one

Introduction to 4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one (CAS No. 89123-59-1) and Its Emerging Applications in Chemical Biology

4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one, identified by its CAS number 89123-59-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyridazine class, a scaffold that has been extensively studied for its potential in drug discovery and medicinal chemistry. The presence of both bromine and hydrazinyl substituents in its molecular structure endows it with distinct reactivity, making it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in biological systems.

The pyridazin-3-one core of this compound is particularly noteworthy, as it has been implicated in various biological processes and has shown promise in the development of therapeutic agents. Pyridazine derivatives are known for their ability to interact with biological targets, including enzymes and receptors, which makes them valuable in the design of small-molecule drugs. The 4-bromo substituent further enhances the compound's utility by providing a handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules.

The 5-hydrazinyl moiety is another critical feature of this compound, as hydrazine derivatives are well-documented for their bioactivity. Hydrazinyl groups can participate in various chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are often intermediates in drug synthesis. Moreover, hydrazine-based compounds have been explored for their potential antimicrobial, antitumor, and anti-inflammatory properties. The combination of these functionalities in 4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one suggests a broad spectrum of biological activities that warrant further investigation.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds like pyridazines in drug discovery. These molecules have been shown to exhibit inhibitory effects on various enzymes and pathways associated with diseases such as cancer, diabetes, and neurodegenerative disorders. For instance, studies have demonstrated that pyridazine derivatives can modulate kinases and other signaling proteins, thereby influencing cellular processes relevant to disease progression. The structural features of 4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one make it a compelling candidate for such applications.

In addition to its pharmacological potential, this compound has been explored in synthetic chemistry as a building block for more complex structures. The bromine atom allows for easy introduction of other functional groups via palladium-catalyzed reactions, enabling the construction of diverse molecular libraries. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying novel bioactive compounds. The hydrazinyl group also provides opportunities for further derivatization, allowing chemists to tailor the properties of the molecule to specific needs.

One particularly intriguing aspect of 4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one is its potential role as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often dysregulated in cancer and other diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The pyridazine core has been shown to interact with the ATP-binding pockets of kinases, making it an ideal platform for inhibitor design. The presence of both bromine and hydrazinyl groups provides additional opportunities for optimization through structure-based drug design approaches.

Another area where this compound shows promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, necessitating the discovery of novel antibiotics with unique mechanisms of action. Pyridazine derivatives have been reported to exhibit activity against various bacterial strains, including multidrug-resistant pathogens. The reactivity of the 5-hydrazinyl group allows for the formation of covalent bonds with bacterial targets, leading to inhibition of essential cellular processes. This property makes 4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one a valuable candidate for further exploration in antimicrobial drug development.

The synthesis of 4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one can be achieved through multiple routes depending on the desired synthetic strategy. One common approach involves the condensation of hydrazine hydrate with a suitable β-keto ester or aldehyde under acidic conditions to form the dihydropyridazine core. Subsequent bromination using brominating agents such as N-bromosuccinimide (NBS) can then be employed to introduce the bromine atom at the 4-position. The hydrazinyl group can be introduced through nucleophilic substitution reactions or by reacting an appropriate precursor with hydrazine.

The purity and yield of the final product are critical factors that need to be optimized during synthesis. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly used to confirm the structure and purity of 4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one. These methods provide detailed information about the molecular structure and help ensure that the compound meets the required specifications for further applications.

In conclusion,4-bromo-5-hydrazinyl-2,3-dihydropyridazin-3-one (CAS No. 89123-59-1) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features make it a versatile intermediate for synthetic chemistry and a promising candidate for developing therapeutic agents targeting various diseases. Recent research highlights its potential applications in kinase inhibition and antimicrobial drug development, underscoring its importance as a research tool and future therapeutic agent.